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Introduction

Butyraldehyde (butanal), a four-carbon aldehyde, is a pivotal starting material and

intermediate in the chemical industry. Its reactivity, stemming from the aldehyde functional

group, allows for a diverse range of chemical transformations, making it a valuable building

block for the synthesis of various pharmaceutical intermediates and active pharmaceutical

ingredients (APIs). This document provides an overview of the applications of butyraldehyde
in pharmaceutical synthesis, with a focus on the preparation of key intermediates.

Key Applications in Pharmaceutical Synthesis

Butyraldehyde serves as a precursor to a variety of pharmaceutical intermediates, primarily

through reactions such as aldol condensation, hydrogenation, oxidation, and reductive

amination. A significant application is in the synthesis of chiral amino alcohols, which are crucial

components of many therapeutic agents.

One of the most notable pharmaceutical intermediates derived from butyraldehyde is 2-amino-

1-butanol. This chiral compound is a key precursor in the synthesis of Ethambutol, a first-line

bacteriostatic antimycobacterial drug used in the treatment of tuberculosis. The therapeutic

efficacy of Ethambutol is highly dependent on its stereochemistry, with the (S,S)-enantiomer

exhibiting significantly higher potency.
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Synthesis of 2-Amino-1-butanol from Butyraldehyde
The conversion of butyraldehyde to 2-amino-1-butanol can be achieved through a multi-step

synthesis involving an initial aldol condensation followed by reduction and amination, or more

directly via reductive amination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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